Cas no 67599-20-6 (4-(2-methylbutoxy)phenol)

• Product Name: 4-(2-methylbutoxy)phenol
• CAS No: 67599-20-6
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• MDL: MFCD01814872
• CID: 1725011
• PubChem ID: 106720
• Update Time: 2025-06-15

4-(2-methylbutoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylbutoxy)phenol
• phenol, 4-(2-methylbutoxy)-
• 4-(2-METHYLBUTOXY)BENZENOL
• 4-(2-methylbutyloxy)phenol
• MFCD01814872
• Bionet2_000362
• 4-(2'-Methyl-1'-butoxy)phenol
• DTXSID20886843
• HMS1365A10
• AKOS005080920
• 12N-198
• SCHEMBL8912305
• 67599-20-6

• MDL： MFCD01814872
• Inchi： 1S/C11H16O2/c1-3-9(2)8-13-11-6-4-10(12)5-7-11/h4-7,9,12H,3,8H2,1-2H3
• InChI Key： GCQBIYCSSJYFJX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)CC(C)CC

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 4-alkoxyphenols

Additional information on 4-(2-methylbutoxy)phenol

Recent Advances in the Study of 4-(2-methylbutoxy)phenol (CAS: 67599-20-6): A Comprehensive Research Brief

4-(2-methylbutoxy)phenol (CAS: 67599-20-6) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its pharmacological properties, including its antioxidant, anti-inflammatory, and antimicrobial activities. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its mechanisms of action, potential applications, and future research directions.

One of the key areas of interest in recent research is the antioxidant properties of 4-(2-methylbutoxy)phenol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits strong free radical scavenging activity, which could make it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The study utilized in vitro assays to measure the compound's ability to neutralize reactive oxygen species (ROS) and protect cells from oxidative damage.

In addition to its antioxidant effects, 4-(2-methylbutoxy)phenol has also been investigated for its anti-inflammatory potential. A recent paper in Biochemical Pharmacology (2023) reported that the compound inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. The study employed molecular docking simulations to identify potential binding sites on inflammatory mediators, suggesting that the compound may act through the modulation of NF-κB signaling pathways.

Another noteworthy aspect of 4-(2-methylbutoxy)phenol is its antimicrobial activity. Research published in Antimicrobial Agents and Chemotherapy (2023) explored its efficacy against a range of bacterial and fungal pathogens. The findings indicated that the compound exhibits broad-spectrum antimicrobial activity, particularly against drug-resistant strains of Staphylococcus aureus and Candida albicans. The study also highlighted the compound's low cytotoxicity to mammalian cells, which is a critical factor for its potential development as a therapeutic agent.

Despite these promising findings, several challenges remain in the development of 4-(2-methylbutoxy)phenol as a therapeutic agent. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed through further preclinical and clinical studies. Future research should focus on optimizing the compound's formulation and delivery methods to enhance its therapeutic efficacy and minimize potential side effects.

In conclusion, 4-(2-methylbutoxy)phenol (CAS: 67599-20-6) represents a promising candidate for various therapeutic applications, owing to its multifaceted pharmacological properties. Continued research efforts are essential to fully elucidate its mechanisms of action and translate these findings into clinical applications. This research brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this compound and its potential benefits to human health.